Cas no 74340-12-8 (Diheptyltin Dichloride)

• Product Name: Diheptyltin Dichloride
• CAS No: 74340-12-8
• MF: C₁₄H₃₀Cl₂Sn
• MW: 388.004002094269
• CID: 556313
• PubChem ID: 15140009
• Update Time: 2025-05-19

Diheptyltin Dichloride Chemical and Physical Properties

Names and Identifiers

• Stannane,dichlorodiheptyl-
• Di-n-heptyltin-dichloride
• Di-n-heptyltin dichloride
• Diheptyltindichloride
• Di-n-heptyltin dichloride1000µg
• Stannane,dichlorodiheptyl
• Diheptyltin dichloride
• dichloro(diheptyl)stannane
• AKOS015902659
• FT-0759964
• MFCD03701741
• 74340-12-8
• dichlorodiheptylstannane
• DTXSID00568913
• Diheptylzinndichlorid
• Diheptyltin Dichloride

• Inchi： 1S/2C7H15.2ClH.Sn/c2*1-3-5-7-6-4-2;;;/h2*1,3-7H2,2H3;2*1H;/q;;;;+2/p-2
• InChI Key： IPTFHACHRGARHN-UHFFFAOYSA-L
• SMILES： [Sn](CCCCCCC)(CCCCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 388.07500
• Monoisotopic Mass: 388.074659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 48 ºC
• Solubility: Insuluble (8.5E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 6.84700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds Dialkyltins

Additional information on Diheptyltin Dichloride

Introduction to Diheptyltin Dichloride (CAS No. 74340-12-8)

Diheptyltin Dichloride, with the chemical formula C16H28Cl2Sn and CAS number 74340-12-8, is a significant organotin compound widely recognized for its applications in organic synthesis and material science. This compound, characterized by its stable tin-centered structure and dual chlorine substituents, has garnered considerable attention in recent years due to its versatile reactivity and potential utility in various industrial and research applications.

The molecular structure of Diheptyltin Dichloride consists of a tin atom bonded to two chlorine atoms and eight heptyl groups. This configuration imparts unique chemical properties, making it a valuable reagent in cross-coupling reactions, polymerization processes, and as a catalyst in organic transformations. The presence of chlorine atoms enhances its reactivity, enabling it to participate in various synthetic pathways that are otherwise challenging to achieve with other organotin compounds.

In recent years, research has highlighted the role of Diheptyltin Dichloride in the development of novel materials. Its ability to form stable complexes with various organic molecules has led to its use as a precursor in the synthesis of functional polymers and coatings. These materials exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in harsh environments. Furthermore, the compound's compatibility with other metal catalysts has opened new avenues for the development of bimetallic systems that can synergistically enhance catalytic efficiency.

The applications of Diheptyltin Dichloride extend beyond material science into pharmaceutical research. Studies have demonstrated its potential as an intermediate in the synthesis of complex organic molecules, including those relevant to drug development. The compound's ability to facilitate C-C bond formation under mild conditions makes it a promising candidate for constructing intricate molecular architectures. Researchers have leveraged these properties to develop novel methodologies for the preparation of bioactive compounds, which hold promise for treating various diseases.

From an industrial perspective, Diheptyltin Dichloride plays a crucial role in catalytic processes that are essential for large-scale production of fine chemicals. Its use as a catalyst or co-catalyst in polymerization reactions has improved yields and selectivity, leading to more efficient manufacturing processes. Additionally, its stability under various reaction conditions makes it a reliable choice for industrial applications where consistency and performance are paramount.

The environmental impact of using organotin compounds like Diheptyltin Dichloride has been a subject of extensive research and debate. While these compounds offer significant benefits in synthetic chemistry, their potential environmental persistence necessitates careful handling and disposal practices. Recent studies have focused on developing greener alternatives or modifications to existing protocols to minimize their ecological footprint. Efforts are underway to optimize reaction conditions using Diheptyltin Dichloride while reducing waste generation and energy consumption.

The future prospects of Diheptyltin Dichloride are promising, with ongoing research exploring new applications and improving existing ones. Advances in computational chemistry have enabled researchers to predict the reactivity and selectivity of this compound more accurately, leading to innovative synthetic strategies. Additionally, collaborations between academia and industry are fostering the development of novel derivatives that could expand its utility further.

In conclusion, Diheptyltin Dichloride (CAS No. 74340-12-8) is a multifaceted organotin compound with broad applications in organic synthesis, material science, and pharmaceutical research. Its unique chemical properties make it indispensable in various industrial processes, while ongoing research continues to uncover new possibilities for its use. As the field evolves, it is expected that innovations will further enhance the efficiency and sustainability of using this compound in diverse applications.